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Compound of Interest

2-Fluoro-5-methoxybenzene-1-
Compound Name:
sulfonyl chloride

Cat. No.: B090097

An In-depth Technical Guide to the Safe Handling of 2-Fluoro-5-methoxybenzene-1-sulfonyl
chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-Fluoro-5-
methoxybenzene-1-sulfonyl chloride (CAS No. 1214334-01-6).[1][2] Given the limited
availability of specific quantitative data for this compound, this document incorporates safety
protocols for the broader class of sulfonyl chlorides and closely related analogs to ensure a
conservative and protective approach to its handling.

Hazard Identification and Classification

2-Fluoro-5-methoxybenzene-1-sulfonyl chloride is a hazardous chemical that requires
careful handling to prevent adverse health effects. The primary hazards associated with this
compound are its corrosive nature and potential for causing severe irritation.

GHS Hazard Classification:
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]
) ] o H314: Causes severe skin
Skin Corrosion/Irritation Category 1B/1C
burns and eye damage.[1]
Serious Eye Damage/Eye H314: Causes severe skin
o Category 1
Irritation burns and eye damage.[1]

o . H335: May cause respiratory
Specific Target Organ Toxicity Category 3 o
irritation.[1]

Note: The GHS classification is based on available data for 2-Fluoro-5-methoxybenzene-1-
sulfonyl chloride. In the absence of specific data, classifications for structurally similar sulfonyl
chlorides have been considered.

Physical and Chemical Properties

Detailed physical and chemical property data for 2-Fluoro-5-methoxybenzene-1-sulfonyl
chloride are not extensively documented in publicly available sources. The following table
includes available information and general properties of related sulfonyl chlorides.

Property Value

Molecular Formula C7H6CIFO3S[2]

Molecular Weight 224.64 g/mol [2]

Appearance Light yellow to yellow solid-liquid mixture[3]
Storage Temperature 2-8°C under inert gas (nitrogen or Argon)[3]

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize the risks associated with 2-
Fluoro-5-methoxybenzene-1-sulfonyl chloride.

Personal Protective Equipment (PPE)
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A comprehensive assessment of the risks should be conducted before handling this chemical

to determine the appropriate PPE. The following table outlines the recommended PPE.

Body Part

Recommended Protection

Specification

Eyes/Face

Safety goggles and face shield

Tightly fitting safety goggles
conforming to EN 166 (EU) or
NIOSH (US).[4] A face shield
should be worn in addition to

goggles.

Skin

Chemical-resistant gloves and

protective clothing

Wear fire/flame resistant and
impervious clothing.[4] Nitrile
or neoprene gloves are
recommended. Regularly
inspect gloves for signs of

degradation.

Respiratory

Respirator

In case of insufficient
ventilation or potential for
aerosol generation, use a full-
face respirator with an

appropriate cartridge.

Handling Procedures

e Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.

¢ Incompatible Materials: Avoid contact with water, strong bases, and alcohols. Sulfonyl

chlorides can react vigorously with water, producing acidic and hazardous fumes.

¢ General Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in

areas where the chemical is used.

Storage Conditions

» Store in a cool, dry, and well-ventilated place.

o Keep containers tightly closed to prevent moisture contamination.
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» Store away from incompatible materials.

Emergency Procedures

Immediate and appropriate response is crucial in the event of an emergency.

First-Aid Measures
Exposure Route First-Aid Protocol

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o ] ) )
artificial respiration. Seek immediate medical
attention.[4]

Immediately take off all contaminated clothing.

Skin Contact Wash the affected area with soap and plenty of

water. Seek immediate medical attention.[4]

Rinse cautiously with water for at least 15

minutes. Remove contact lenses if present and
Eye Contact ] o ) ]

easy to do. Continue rinsing. Seek immediate

medical attention.[4]

Rinse mouth with water. Do NOT induce
) vomiting. Never give anything by mouth to an
Ingestion . .
unconscious person. Call a poison control

center or doctor immediately.[4]

Accidental Release Measures

In case of a spill, follow these steps:
o Evacuate: Immediately evacuate personnel from the spill area.
o Ventilate: Ensure adequate ventilation.

» Contain: Use a non-combustible absorbent material like sand or earth to contain the spill. Do
not use water.
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e Collect: Carefully collect the absorbed material into a suitable, labeled container for disposal.

e Decontaminate: Clean the spill area thoroughly.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[4]

» Unsuitable Extinguishing Media: Do not use water, as it can react with the substance to
produce hazardous fumes.

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Experimental Protocols and Workflows

The following diagrams illustrate the recommended workflows for handling 2-Fluoro-5-
methoxybenzene-1-sulfonyl chloride and responding to emergencies.
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Caption: A generalized workflow for safely handling hazardous chemicals.
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Caption: Step-by-step procedure for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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